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Compound of Interest

Compound Name: Tris(4-nitrophenyl) phosphate

Cat. No.: B021868

An In-depth Technical Guide to Tris(4-
nitrophenyl) phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(4-nitrophenyl) phosphate is a triester of phosphoric acid and 4-nitrophenol. This
document provides a comprehensive overview of its chemical structure, and physical and
chemical properties. While detailed biological activity and specific signaling pathways remain
areas for further investigation, this guide consolidates the available technical data, including
spectral information and a potential synthetic approach.

Chemical Structure and Identification

Tris(4-nitrophenyl) phosphate is an organic phosphate ester characterized by a central
phosphate group bonded to three 4-nitrophenyl substituents.

DOT Language Chemical Structure

Chemical structure of Tris(4-nitrophenyl) phosphate

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

3871-20-3[1]

Molecular Formula

C18H12N3010P[1]

Molecular Weight 461.28 g/mol [2]

IUPAC Name Tris(4-nitrophenyl) phosphate
INChI=1S/C18H12N3010P/c22-19(23)13-1-7-

inchi 16(8-2-13)29-32(28,30-17-9-3-14(4-10-

n
17)20(24)25)31-18-11-5-15(6-12-
18)21(26)27/h1-12H[1]

InChlKey RZSPPBDBWOJRII-UHFFFAOYSA-N[1]
O=--INVALID-LINK--=0)cc1">P(Oclccc(--

SMILES INVALID-LINK--=0)cc1)Oclccc(--INVALID-

LINK--=O)cc1[1]

Physical and Chemical Properties

The experimental data for the physical and chemical properties of Tris(4-nitrophenyl)

phosphate is limited. The available information is summarized below.

Table 2: Physical and Chemical Properties

Property Value Source
White to light red to green

Appearance [2]
powder/crystal

Melting Point 154.0 - 159.0 °C [2]

Purity >98.0% (HPLC) [2]

Spectral Data

Detailed spectral data for Tris(4-nitrophenyl) phosphate are not widely available in public

databases. The following represents typical spectral features that would be expected for this
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compound.
3.1. Mass Spectrometry

The mass spectrum of Tris(4-nitrophenyl) phosphate would be expected to show a molecular
ion peak corresponding to its molecular weight. Fragmentation patterns would likely involve the
loss of nitrophenyl groups. A representative mass spectrum is available through ChemicalBook,
though detailed fragmentation analysis is not provided.[1]

3.2. Infrared (IR) Spectroscopy

The IR spectrum of Tris(4-nitrophenyl) phosphate is expected to exhibit characteristic peaks
for the phosphate group (P=0 and P-O stretches) and the nitrophenyl groups (C=C aromatic,
C-N, and N=0 stretches). An IR spectrum is available for viewing on ChemicalBook.[3]

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

No publicly available, detailed NMR spectra for Tris(4-nitrophenyl) phosphate were found.
Expected chemical shifts for a similar compound, triphenyl phosphate, can provide some
context. For triphenyl phosphate, the proton-decoupled 3P NMR spectrum shows a single
peak, with smaller satellite peaks due to coupling with 13C.[4]

Synthesis

A detailed, peer-reviewed synthesis protocol for Tris(4-nitrophenyl) phosphate is not readily
available. However, a general approach for the synthesis of triaryl phosphates involves the
reaction of a phenol with a phosphorylating agent such as phosphoryl chloride (POCIsz). The
likely precursors for the synthesis of Tris(4-nitrophenyl) phosphate are 4-nitrophenol and a
phosphorus-containing reagent like phenyl phosphate.

DOT Language General Synthesis Workflow
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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